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Introduction

Ammonium malate is an organic compound that exists as the ammonium salt of malic acid.[1]
It is a chiral compound, meaning it can be found in various stereoisomeric forms, including R,
S, and a racemic (DL) mixture.[1] Furthermore, ammonium malate can exist in different
stoichiometric forms, primarily as the monoammonium salt (NHsH(C2H3OH(COz2)2)) and the
diammonium salt ((NHa4)2(C2H3OH(CO2)2)).[1][2][3] This guide provides a detailed overview of
the physical and chemical properties of ammonium malate, along with experimental protocols
and relevant biological pathways.

Physical Properties of Ammonium Malate

The physical characteristics of ammonium malate are summarized in the table below. It is
important to note that some properties may vary depending on the specific isomeric and
stoichiometric form of the compound.
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Property Value Source(s)

C4aH12N20s5 (Diammonium)
Molecular Formula ) [4115] [2][6][7]
CaH9sNOs (Monoammonium)

168.15 g/mol (Diammonium)
Molecular Weight 151.12 g/mol 41181 [116]171

(Monoammonium)

Appearance White crystalline solid [11[2]

) 1.498 g/cm3 (Monohydrate of
Density ) [2]
monoammonium salt)

Boiling Point 412.1°C at 760 mmHg [5]

Soluble in water.[9][10] The
diammonium form is the most

Solubility _ _ [9][10]
soluble in aqueous solutions.
[°]

pKa ~3.4 and ~5.1 (of malic acid) [1]

Chemical Properties of Ammonium Malate
Aqueous Behavior

In an aqueous solution, ammonium malate dissociates into ammonium ions (NH4*) and
malate anions.[1] As it is a salt of a weak acid (malic acid) and a weak base (ammonia), its
solution's pH is influenced by the hydrolysis of both ions.[1] The ammonium ion hydrolysis
tends to make the solution slightly acidic.[1]

Thermal Decomposition

Upon heating, ammonium malate is expected to first dissociate into ammonia and malic acid.
[1] The malic acid would then undergo its characteristic thermal decomposition to form products
such as fumaric acid and maleic anhydride.[1] The specific decomposition pathway and
products can be influenced by factors like the heating rate and the atmosphere.[11]

Synthesis
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Ammonium malate is typically synthesized through a simple acid-base reaction between malic
acid and an ammonia solution, most commonly in deionized water.[1] This reaction is
exothermic.[1] The resulting salt form (monoammonium or diammonium) is dependent on the
molar ratio of the reactants.[1]

Experimental Protocols
Synthesis of Ammonium Malate (Laboratory Scale)

A common method for synthesizing ammonium malate in a laboratory setting is as follows:
» Dissolution: Dissolve a known molar amount of malic acid in deionized water.

e Reaction: Slowly add the desired molar equivalent of an ammonia solution dropwise to the
malic acid solution while stirring continuously. This process is often carried out over several
hours to ensure a complete reaction.[1]

e pH Adjustment: Monitor and adjust the pH of the solution to the desired level.

o Crystallization: Evaporate the solvent to yield ammonium malate crystals.[1] The purity of
the final product is highly dependent on the purity of the starting materials.[1]
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Caption: Workflow for the laboratory synthesis of ammonium malate.

Single Crystal Growth by Slow Evaporation Solution
Growth (SET)

High-quality single crystals of ammonium malate, particularly ammonium hydrogen L-malate,
can be grown using the SET technique.[1]

» Preparation of Saturated Solution: Prepare a saturated solution of ammonium malate in a
suitable solvent, typically deionized water, at a controlled temperature.

« Filtration: Filter the saturated solution to remove any undissolved impurities.

o Evaporation: Transfer the filtered solution to a clean beaker covered with a perforated sheet
to control the rate of evaporation.
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o Crystal Growth: Maintain the setup in a dust-free and vibration-free environment to allow for
the slow growth of single crystals.[1]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a key technique for the separation,
identification, and quantification of malate and its salts.[1] Reversed-phase HPLC is a
commonly employed method.[1]

Biological Significance and Related Pathways

Ammonium malate is relevant in biological systems. Malate is a crucial intermediate in the
tricarboxylic acid (TCA) cycle, and it is also involved in the malate-aspartate shuttle, which
transports reducing equivalents into the mitochondria for ATP production.[1] Ammonium is a
primary nitrogen source for most organisms and is assimilated through pathways like the
glutamine synthetase (GS)/glutamate synthase (GOGAT) cycle and the glutamate
dehydrogenase (GDH) pathway.[1]
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Caption: The Malate-Aspartate Shuttle for transporting NADH.
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Caption: Major pathways for ammonium assimilation in organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of Ammonium Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-
ammonium-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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